Cas no 832726-69-9 (Benzenesulfonic acid, 2-[(4-hydroxyphenyl)thio]-5-nitro-, phenyl ester)

• Product name: Benzenesulfonic acid, 2-[(4-hydroxyphenyl)thio]-5-nitro-, phenyl ester
• CAS No: 832726-69-9
• MF: C₁₈H₁₃NO₆S₂
• MW: 403.42892241478
• CID: 674225
• PubChem ID: 71415824

Benzenesulfonic acid, 2-[(4-hydroxyphenyl)thio]-5-nitro-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 2-[(4-hydroxyphenyl)thio]-5-nitro-, phenyl ester
• phenyl 2-(4-hydroxyphenyl)sulfanyl-5-nitrobenzenesulfonate
• DTXSID60835234
• Phenyl 2-[(4-hydroxyphenyl)sulfanyl]-5-nitrobenzene-1-sulfonate
• 832726-69-9

• Inchi： InChI=1S/C18H13NO6S2/c20-14-7-9-16(10-8-14)26-17-11-6-13(19(21)22)12-18(17)27(23,24)25-15-4-2-1-3-5-15/h1-12,20H
• InChI Key： JEYZVFSGPLBRTJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OS(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])SC3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 403.01842948g/mol
• Monoisotopic Mass: 403.01842948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų
• XLogP3: 4.6